N-(4-cyano-2-nitrophenyl)methanesulfonamide

• IUPAC Name: N-(4-cyano-2-nitrophenyl)methanesulfonamide
• InChI: InChI=1S/C8H7N3O4S/c1-16(14,15)10-7-3-2-6(5-9)4-8(7)11(12)13/h2-4,10H,1H3
• InChI Key: WKBFAFNFZIJZPQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=C(C=C(C=C1)C#N)[N+](=O)[O-]
• Molecular Formula: C8H7N3O4S
• Molecular Weight: 241.23 g/mol

Description

N-(4-cyano-2-nitrophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C8H7N3O4S and its molecular weight is 241.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Electron Ionization and Fragmentation Patterns : N-(2-nitrophenyl)-methanesulfonamide and its derivatives, which are structurally similar to N-(4-cyano-2-nitrophenyl)methanesulfonamide, have been studied for their electron ionization and fragmentation patterns. The molecular ions of these compounds undergo rearrangement reactions, indicative of their stability and reactivity under electron ionization (Danikiewicz, 1997).

• Structural and Spectroscopic Studies : The structural and spectroscopic characteristics of complexes formed by 4-nitrophenyl derivatives, which are closely related to this compound, have been investigated. These studies provide insights into the molecular interactions and the stability of these complexes (Binkowska et al., 2001).

• Pharmaceutical Analysis : Nimesulide, structurally similar to this compound, has been studied for its electrochemical properties. This research is relevant for the development of analytical methods in pharmaceuticals (Álvarez-Lueje et al., 1997).

• Electrochemical Reduction Studies : The electrochemical reduction of p-nitrophenyl and p-cyanophenyl methyl sulfone, which share structural similarities with this compound, reveals insights into their reaction mechanisms and stability under reduction conditions (Pilard et al., 2001).

• Anti-Inflammatory Activity : Compounds similar to this compound have been synthesized and evaluated for their anti-inflammatory activity. This highlights potential pharmaceutical applications (Lou et al., 2004).

• Structural Characterization for Biological Activity : The structural characterization of N-methyl-N-(4-nitro-2-phenoxy­phenyl)methanesulfon­amide, a compound analogous to this compound, helps understand its biological activity, particularly towards cyclo­oxy­genase-2 (Michaux et al., 2001).

• Crystallographic Studies : The crystallographic studies of N-(4-nitro-2-phenoxyphenyl)methanesulfonamide derivatives provide insights into their molecular interactions and potential pharmaceutical applications (Dey et al., 2015).

• Radiosynthesis for PET Imaging : Carbon-11-labeled nimesulide analogs, structurally related to this compound, have been synthesized for potential use in PET imaging of breast cancer (Wang et al., 2010).

Synthesis routes and methods

Procedure details

KH (700 mg, 6.1 mmol) was dissolved in THF (15 mL) at −78° C. and to the solution was added dropwise the solution of 4-amino-3-nitro-benzonitrile (500 mg, 3.1 mmol) in THF (10 mL). After the reaction solution was stirred for 30 minutes, to the solution was added dropwisely methanesulfonyl chloride (0.35 mL, 4.6 mmol) and stirred for 3 hours. The reaction solution was quenched with water and the resulting solution was diluted with ethylacetate. The organic phase was washed with water and brine, dried over anhydride MgSO4 and concentrated under reduced pressure. The residue was purified with column chromatography (n-hexane/ethyl acetate=5/1) to yield the nitrile (120 mg, 16%).